Cas no 25620-78-4 (Benzenamine,4-[(4-aminophenyl)(4-imino-2,5-cyclohexadien-1-ylidene)methyl]-, conjugate acid(1:1))

• Product Name: Benzenamine,4-[(4-aminophenyl)(4-imino-2,5-cyclohexadien-1-ylidene)methyl]-, conjugate acid(1:1)
• CAS No: 25620-78-4
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 252555
• PubChem ID: 10084
• Update Time: 2025-04-19

Benzenamine,4-[(4-aminophenyl)(4-imino-2,5-cyclohexadien-1-ylidene)methyl]-, conjugate acid(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)(4-imino-2,5-cyclohexadien-1-ylidene)methyl]-, conjugate acid(1:1)
• CI 42500
• PARAROSANILINE FREE BASE (C.I. 42500)
• 4,4,4-methylidynetris(aniline)
• tris(4-aminophenyl)methanol
• Pararosaniline Base, crystalline
• Fuchsin dye base
• HSDB 6128
• KRVRUAYUNOQMOV-UHFFFAOYSA-N
• Tris (4-aminophenyl) carbinol
• Parafuchsin carbinol
• NS00031634
• CHEMBL119866
• 4,4',4''-Triaminotrityl alcohol
• AKOS024282610
• TRIS(P-AMINOPHENYL)METHANOL
• DTXSID7060049
• 4,4',4''-Triaminotriphenylcarbinol
• P0021
• CS-0199432
• Pararosaniline Base, Dye content 95 %
• EN300-323064
• FT-0689098
• D78473
• SY052067
• AS-56029
• SCHEMBL301882
• 25620-78-4
• EINECS 207-395-0
• Methanol, tris(4-aminophenyl)-
• TRIS(P-AMINOPHENYL)METHANOL [HSDB]
• Tris(4-aminophenyl)methanol #
• Q27263046
• MFCD00036222
• METHANOL, TRIS(P-AMINOPHENYL)-
• Pararosaniline base
• Benzenemethanol, 4-amino-alpha,alpha-bis(4-aminophenyl)-
• tris-(4-aminophenyl)methanol
• Z2574927324
• 5YB58864V4
• Benzenemethanol, 4-amino-.alpha.,.alpha.-bis(4-aminophenyl)-
• UNII-5YB58864V4
• 467-62-9
• Ci42500

• Inchi： 1S/C19H19N3O/c20-16-7-1-13(2-8-16)19(23,14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12,23H,20-22H2
• InChI Key： KRVRUAYUNOQMOV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 305.15300
• Monoisotopic Mass: 323.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.1482 (rough estimate)
• Melting Point: 205 °C
• Boiling Point: 446.09°C (rough estimate)
• Flash Point: 316°C
• Refractive Index: 1.5900 (estimate)
• PSA: 98.29000
• LogP: 4.46100

Benzenamine,4-[(4-aminophenyl)(4-imino-2,5-cyclohexadien-1-ylidene)methyl]-, conjugate acid(1:1) Security Information

• Hazard Category Code： 40-20/21/22
• Safety Instruction： S45
• Hazardous Material Identification：
• Safety Term：S45
• Risk Phrases：R40